Cas no 190792-74-6 (tert-butyl (3S,4S)-3-amino-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S,4S)-3-amino-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 190792-74-6
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• MDL: MFCD11111139
• CID: 66398
• PubChem ID: 10465457
• Update Time: 2025-06-10

tert-butyl (3S,4S)-3-amino-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-N-Boc-3-amino-4-hydroxypyrrolidine
• (3S,4S)-tert-Butyl 3-amino-4-hydroxypyrrolidine-1-carboxylate
• (3S,4S)-3-Amino-4-hydroxypyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Pyrrolidinecarboxylic acid, 3-amino-4-hydroxy-, 1,1-dimethylethyl ester, (3S,4S)-
• 2-chloro-5-methoxypyridin-3-amine
• (3S,4S)-tert-Butyl-3-amino-4-hydroxypyrrolidine-1-carboxylate
• 1-Boc-(3S,4S)-3-amino-4-hydroxypyrrolidine
• H-STA-OH
• LEU-STATINE
• STATIN
• trans-3-amino-1-tert-butoxycarbonyl-4-hydroxypyrrolidine
• (3S,4S)-N-Boc-4-hydroxypyrrolidine
• (3S,4S)-1-BOC-3-AMINO-4-HYDROXYPYRROLIDINE
• Trans-(3S,4S)-1-Boc-3-aMino-4-hydroxypyrrolidine
• tert-butyl (3S,4S)-3-amino-4-hydroxypyrrolidine-1-carboxylate
• (3S,4S)-4-aMino-1-N-tert-butyloxycarbonyl-3-hydroxypyrrolidine
• 1-Pyrrolidinecarboxylicacid,3-amino-4-hydroxy-,1,1-dimethylethylester,(3S,4S)-(9CI)
• trans-3-Amino-1-Boc-4-hydroxypyrrolidine
• (3S,4S)-1-N-Boc-3-amino-4-hydroxypyrrolidine
• tert-Butyl trans-3-amino-4-hydroxypyrrolidine-1-carboxylate
• MOZOQDNRVPHFOO-BQBZGAKWSA-N
• 1-Pyrrolidinecarboxylic aci
• MFCD06858457
• AKOS015994883
• 2-Methyl-2-propanyl (3S,4S)-3-amino-4-hydroxy-1-pyrrolidinecarboxylate
• trans-3-amino-4-hydroxy-pyrrolidine-1-carboxylic acid tert-butyl ester
• trans-3-amino-4-hydroxypyrrolidine-1-carboxylic acid tert-butyl ester
• TRANS-1-BOC-3-AMINO-4-HYDROXYPYRROLIDINE
• tert-butyl (trans)-3-amino-4-hydroxy-1-pyrrolidinecarboxylate
• (3S,4S)-3-amino-4-hydroxy-pyrrolidine-1-carboxylic acid tert-butyl ester
• J-501254
• DS-13430
• SCHEMBL2190996
• AC-9112
• AM20090114
• J-501292
• CS-0043214
• 190792-74-6
• MFCD11111139
• (3R,4R)-1-Boc-3-amino-4-hydroxypyrrolidine
• AKOS006341327
• tert-butyl(3s,4s)-3-amino-4-hydroxypyrrolidine-1-carboxylate
• 1-Boc-(3S pound not4S)-3-amino-4-hydroxypyrrolidine

• MDL： MFCD11111139
• Inchi： 1S/C9H18N2O3/c1-9(2,3)14-8(13)11-4-6(10)7(12)5-11/h6-7,12H,4-5,10H2,1-3H3/t6-,7-/m0/s1
• InChI Key： MOZOQDNRVPHFOO-BQBZGAKWSA-N
• SMILES： O[C@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1N

Computed Properties

• Exact Mass: 202.13200
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8
• XLogP3: -0.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.179
• Melting Point: No data available
• Boiling Point: 308.8°C at 760 mmHg
• Flash Point: 308.762 °C at 760 mmHg
• PSA: 75.79000
• LogP: 0.56350
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

tert-butyl (3S,4S)-3-amino-4-hydroxypyrrolidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on tert-butyl (3S,4S)-3-amino-4-hydroxypyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl (3S,4S)-3-amino-4-hydroxypyrrolidine-1-carboxylate (CAS No. 190792-74-6)

Tert-butyl (3S,4S)-3-amino-4-hydroxypyrrolidine-1-carboxylate, with the CAS number 190792-74-6, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its specific stereochemistry and functional groups, has garnered attention for its potential applications in drug development and therapeutic interventions. The unique structural features of this compound make it a valuable scaffold for exploring novel pharmacological mechanisms.

The stereochemical configuration of tert-butyl (3S,4S)-3-amino-4-hydroxypyrrolidine-1-carboxylate is a critical aspect of its chemical behavior. The presence of the (3S,4S) configuration suggests a high degree of specificity in its interactions with biological targets. This stereochemical purity is often essential for achieving the desired pharmacological effects while minimizing off-target interactions. In recent years, there has been a growing emphasis on the development of enantiopure compounds, as they tend to exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The pyrrolidine core is a common motif in many biologically active molecules, and its modification can lead to compounds with diverse pharmacological properties. For instance, the amino and hydroxyl groups in tert-butyl (3S,4S)-3-amino-4-hydroxypyrrolidine-1-carboxylate provide numerous opportunities for further functionalization. These groups can be used to link other pharmacophores or to modify existing ones, thereby tailoring the compound's biological activity.

In the context of contemporary research, this compound has been explored for its potential applications in treating various diseases. Studies have shown that derivatives of pyrrolidine have significant therapeutic potential in areas such as neurodegenerative disorders, cardiovascular diseases, and inflammatory conditions. The specific stereochemistry of tert-butyl (3S,4S)-3-amino-4-hydroxypyrrolidine-1-carboxylate may contribute to its ability to interact selectively with biological targets, thereby enhancing its therapeutic efficacy.

The synthesis of tert-butyl (3S,4S)-3-amino-4-hydroxypyrrolidine-1-carboxylate presents unique challenges due to its complex stereochemistry. However, advances in synthetic chemistry have made it possible to produce enantiopure compounds with increasing efficiency. Techniques such as chiral resolution and asymmetric synthesis have been instrumental in achieving the desired stereochemical purity. These methods not only improve the yield and scalability of production but also enhance the overall quality of the final product.

The pharmacokinetic properties of this compound are another area of interest. The tert-butyl group contributes to the lipophilicity of the molecule, which can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing drug delivery systems and ensuring that the compound reaches its target site in an effective manner. Additionally, the hydroxyl group may participate in hydrogen bonding interactions with biological targets, further modulating its pharmacological effects.

In recent years, there has been a surge in interest regarding the use of computational methods to predict and analyze the properties of complex molecules like tert-butyl (3S,4S)-3-amino-4-hydroxypyrrolidine-1-carboxylate. Techniques such as molecular dynamics simulations and quantum mechanical calculations have enabled researchers to gain insights into the molecular interactions at an atomic level. These computational tools are particularly valuable for designing and optimizing drug candidates before they enter preclinical testing.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has shown promise in materials science and biotechnology as well. For instance, derivatives of pyrrolidine have been used to develop novel polymers and coatings with enhanced durability and functionality. The stereochemical purity of tert-butyl (3S,4S)-3-amino-4-hydroxypyrrolidine-1-carboxylate may also contribute to its suitability for these applications by ensuring consistent performance across different batches.

In conclusion, Tert-butyl (3S,4S)-3-amino-4-hydroxypyrrolidine-1-carboxylate (CAS No. 190792-74-6) is a multifaceted compound with significant potential in various fields of research and application. Its unique stereochemistry and functional groups make it an attractive scaffold for developing new therapeutic agents and materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.